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Compound of Interest

Compound Name: Ac-Met-Ala-Ser-OH

CAS No.: 149151-19-9

Cat. No.: B173030

Get Quote

Ticket Subject: Optimization of Ac-Met-Ala-Ser-OH Solubility in Aqueous Buffers Assigned

Specialist: Senior Application Scientist, Peptide Chemistry Division Status: Open

Executive Summary: The Molecule's "Personality"
Before attempting solubilization, you must understand the physicochemical constraints of Ac-
Met-Ala-Ser-OH. This is not a standard zwitterionic peptide; it behaves as a hydrophobic acid.
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Property Characteristic Impact on Solubility

N-Terminus Acetylated (Ac-)

Critical: Removes the cationic

amine (

). The peptide loses its ability

to be positively charged at

acidic pH.

C-Terminus Free Acid (-COOH)

The only ionizable group. It

must be deprotonated (

) to provide solubility.

Residue 1 (Met) Methionine

High Risk: Highly susceptible

to oxidation (Sulfoxide

formation).[1][2] Hydrophobic

thioether side chain.

Residue 2 (Ala) Alanine
Hydrophobic methyl side

chain. Promotes aggregation.

Residue 3 (Ser) Serine

Polar, but insufficient to offset

the hydrophobicity of Ac-Met-

Ala without pH adjustment.

Net Charge -1 (at pH > 4)
Insoluble in acidic media;

Soluble in basic media.[3]

Knowledge Base Article #101: The "Gold Standard"
Solubilization Protocol
Use this protocol for preparing stock solutions (1–5 mg/mL).

Reagents Required:

Sterile, degassed water (Milli-Q).

0.1 M Ammonium Bicarbonate (
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) or dilute Ammonium Hydroxide (

).

High-grade DMSO (Dimethyl sulfoxide), anhydrous.

Step-by-Step Workflow:

The "Wetting" Step (Crucial for Aggregation Control):

Do not add water directly to the lyophilized powder. The hydrophobic Ac-Met-Ala motif may

form a gel or "gum" that resists dissolution.

Add DMSO dropwise to the powder. Use the minimum volume necessary to wet the solid

(typically 5-10% of the final target volume).

Why? This disrupts intermolecular hydrogen bonding and solvates the hydrophobic

patches immediately.

The pH Adjustment (The Solubility Switch):

Slowly add the aqueous buffer.

CRITICAL: The final pH must be above 7.0 (optimally pH 7.5 – 8.0).

If using unbuffered water, the pH will likely be ~5.5 (due to atmospheric

), keeping the C-terminus protonated and the peptide insoluble.

Action: Add 0.1 M

dropwise until the solution clears.

Clarification:

Vortex gently for 10-15 seconds.

If particulates remain, sonicate in a water bath for 3 bursts of 10 seconds. Do not

overheat.
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Interactive Troubleshooting (Q&A Format)
Q1: "I added water to the tube, and the peptide is floating/cloudy.
Vortexing doesn't help."
Diagnosis:Isoelectric Precipitation. Because the N-terminus is acetylated, your peptide lacks a

positive charge. In pure water (pH ~5.5), the C-terminal carboxyl group is partially protonated (

). The net charge approaches zero, leading to precipitation.

Solution: You must ionize the C-terminus.

Add 1% Ammonium Hydroxide (

) or 0.1 M Ammonium Bicarbonate dropwise.

Monitor clarity. Once the pH rises above the pKa of the C-terminus (~3.6) and stabilizes > pH

7, the peptide becomes negatively charged (

) and will dissolve.

Warning: Do not use acid (HCl/TFA). Unlike non-acetylated peptides, acidifying this peptide will

force it out of solution completely.

Q2: "The solution was clear yesterday, but today it looks yellow or
has a precipitate."
Diagnosis:Methionine Oxidation & Aggregation. The Methionine (Met) residue is extremely

sensitive to reactive oxygen species (ROS).[4] Oxidation converts the thioether (-S-) to a

sulfoxide (-S=O-).[1] While sulfoxides are actually more soluble, the color change (yellowing) or

precipitation suggests oxidative degradation leading to structural changes or disulfide-like

scrambling if contaminants are present.

Solution:
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Degas all buffers with Nitrogen or Argon for 15 minutes before use.

Avoid heat. Never use a heated water bath to dissolve Met-containing peptides.

Store stock solutions at -80°C under inert gas if possible.

Q3: "Can I use sonication? I heard it damages peptides."
Diagnosis:Misconception regarding short peptides. For a short tripeptide like Ac-Met-Ala-Ser-
OH, sonication is generally safe and highly recommended to break up hydrophobic beta-sheet

aggregates that form due to the Alanine/Methionine core.

Solution:

Yes, use sonication.

Limit: 3 cycles of 10 seconds.

Cooling: Keep the tube on ice between cycles to prevent heating (which accelerates Met

oxidation).

Q4: "I need to use this in a cell-based assay. Is DMSO safe?"
Diagnosis:Biological Compatibility Check. You are using DMSO to solubilize the hydrophobic

core, but high DMSO kills cells.

Solution:

Keep the final DMSO concentration in the cell culture well below 0.5% (v/v).

Calculation: Prepare a 1000x stock solution in 100% DMSO (or 50/50 DMSO/Water). Dilute

this stock into the culture medium. The peptide will likely remain soluble in the medium

because the medium is buffered at pH 7.4 (keeping the peptide charged).

Visualizing the Solubility Logic
The following diagram illustrates the decision matrix for solubilizing Ac-Met-Ala-Ser-OH.
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Start: Ac-Met-Ala-Ser-OH
Lyophilized Powder

Step 1: 'Wetting'
Add 5-10% volume DMSO

Is it fully dissolved?

Step 2: Add Aqueous Buffer
(Target pH > 7.5)

Yes (Rare)No (Slurry)

Is solution clear?

Precipitation Detected

No

Success: Stable Solution
Use immediately or freeze -80°C

YesAdd weak base
(NH4OH or NH4HCO3)

Check pH

Sonication
(3x 10sec, on ice)

If pH > 7.5
still cloudy

Click to download full resolution via product page
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Caption: Decision tree for solubilizing Ac-Met-Ala-Ser-OH, prioritizing pH control and organic

co-solvents.

Advanced Topic: The Methionine Oxidation Trap
Researchers often mistake oxidation for solubility. Oxidized Methionine (Met-Sulfoxide) is more

polar than native Methionine. If your peptide becomes easier to dissolve over time (or after

heating), it has likely degraded.

Mechanism of Failure:

Native:Ac-Met-Ala-Ser-OH (Hydrophobic, Active)

Oxidative Stress: Exposure to air + light + neutral pH.

Degraded:Ac-Met(O)-Ala-Ser-OH (More Hydrophilic, Biologically Inactive)

Native Peptide
(Hydrophobic Thioether)

-CH2-S-CH3 Met-Sulfoxide
(Polar Sulfoxide)
-CH2-S(=O)-CH3

 Oxidation

Air/Light/Heat

High Solubility
LOSS OF ACTIVITY

Click to download full resolution via product page

Caption: The chemical pathway of Methionine oxidation, leading to false solubility

improvements and bioactivity loss.

Summary Table: Solvent Compatibility Guide
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Solvent / Buffer Compatibility Notes

Water (Unbuffered) Poor

pH is usually acidic (~5.5);

peptide remains protonated

and insoluble.

PBS (pH 7.4) Good

Standard buffer. Ensure pH

doesn't drop upon peptide

addition.[5]

Ammonium Bicarbonate Excellent

Volatile buffer. Ideal if you plan

to re-lyophilize the peptide

later.

DMSO Excellent

Best for initial wetting. Use

high grade to avoid sulfur

contaminants.

TFA / Acetic Acid DO NOT USE

Acidic conditions will

precipitate this specific peptide

(Ac-N-term).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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